
An In-depth Technical Guide to Tert-butyl 4-
carbamoylpiperidine-1-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tert-butyl 4-carbamoylpiperidine-

1-carboxylate

Cat. No.: B153392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and spectral data of tert-butyl 4-carbamoylpiperidine-1-carboxylate, a key building block in

modern medicinal chemistry.

Chemical Structure and Properties
Tert-butyl 4-carbamoylpiperidine-1-carboxylate, also known as N-Boc-isonipecotamide, is a

piperidine derivative featuring a carbamoyl group at the 4-position and a tert-butoxycarbonyl

(Boc) protecting group on the piperidine nitrogen.[1][2] This structure makes it a valuable

intermediate in the synthesis of a variety of biologically active compounds.[3] The Boc group

provides a stable yet readily cleavable protecting group, allowing for selective modification at

other positions of the molecule.[4]

Structure:

A summary of the key quantitative data for this compound is presented in the table below.
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Property Value Reference

CAS Number 91419-48-6 [1][3][5]

Molecular Formula C11H20N2O3 [1]

Molecular Weight 228.29 g/mol [1]

Melting Point 158-160 °C [1][5]

Boiling Point 384.4±31.0 °C (Predicted) [1][5]

Density 1.123±0.06 g/cm3 (Predicted) [1]

pKa 16.40±0.20 (Predicted) [1]

Appearance
White to Almost white powder

to crystal
[1][2]

Synthesis
A common and effective method for the synthesis of tert-butyl 4-carbamoylpiperidine-1-
carboxylate proceeds from 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (also known as

N-Boc-piperidine-4-carboxylic acid).[6] This method involves the amidation of the carboxylic

acid functionality.

Experimental Protocol: Synthesis from 1-Boc-4-
piperidinecarboxylic acid
This protocol is based on the amidation of 1-Boc-4-piperidinecarboxylic acid using a coupling

agent.[1]

Materials:

1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid

Ammonium chloride (NH₄Cl)

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI)
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1-Hydroxy-7-azabenzotriazole (HOAt)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Distilled water

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Ethyl acetate

Procedure:

In a reaction vessel, dissolve 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (1.0 eq),

ammonium chloride (1.0 eq), EDCI (0.67 eq), and HOAt (0.5 eq) in dichloromethane at 0 °C.

[1]

To this cooled solution, add N,N-Diisopropylethylamine (2.0 eq) dropwise.[1]

Allow the reaction mixture to warm to room temperature and stir for 10 hours.[1]

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with distilled water (3 x volume of DCM).[1]

Separate the organic layer and dry it over anhydrous sodium sulfate.[1]

Concentrate the organic layer under reduced pressure to obtain the crude product.[1]

Purify the crude residue by silica gel column chromatography using ethyl acetate as the

eluent to yield tert-butyl 4-carbamoylpiperidine-1-carboxylate as a white solid.[1]

Yield: Approximately 73%.[1]

Spectral Data
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The structure of tert-butyl 4-carbamoylpiperidine-1-carboxylate can be confirmed by various

spectroscopic methods.

¹H NMR Spectroscopy
¹H NMR (400 MHz, CD₃OD): δ 4.11 (d, J = 13.4 Hz, 2H), 2.76-2.86 (m, 2H), 2.38-2.45 (m,

1H), 1.79 (d, J = 11.2 Hz, 2H), 1.52-1.62 (m, 2H), 1.47 (s, 9H).[1]

Mass Spectrometry
MS-ESI: m/z 173.20 [M-55]⁺.[1] This corresponds to the loss of the tert-butyl group.

Visualization of Synthesis Workflow
The following diagram illustrates the synthesis of tert-butyl 4-carbamoylpiperidine-1-
carboxylate from 1-Boc-4-piperidinecarboxylic acid.

Caption: Synthesis of tert-butyl 4-carbamoylpiperidine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153392#tert-butyl-4-carbamoylpiperidine-1-
carboxylate-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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